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Compound of Interest

Compound Name: 2-Bromo-1,3-dimethoxybenzene

Cat. No.: B094514 Get Quote

This technical guide provides a comprehensive overview of 2-Bromo-1,3-dimethoxybenzene,

a key intermediate in organic synthesis, particularly for pharmaceutical and agrochemical

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis protocols, and

safety data.

Chemical Structure and CAS Number

2-Bromo-1,3-dimethoxybenzene is an aromatic compound with a bromine atom and two

methoxy groups attached to a benzene ring.[1]

CAS Number: 16932-45-9[2][3][4][5][6]

Molecular Formula: C₈H₉BrO₂[2][3][5][6]

IUPAC Name: 2-bromo-1,3-dimethoxybenzene[2][5]

Synonyms: 1-Bromo-2,6-dimethoxybenzene, 2,6-dimethoxybromobenzene, 2-bromo-3-

methoxyanisole[2][7][8]

Data Presentation
The quantitative data for 2-Bromo-1,3-dimethoxybenzene are summarized in the tables

below for easy reference and comparison.
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Table 1: Chemical and Physical Properties

Property Value Source(s)

Molecular Weight 217.06 g/mol [2][3]

Exact Mass 215.97859 Da [2]

Melting Point 91-95 °C [3][9]

Boiling Point 273 °C at 760 Torr [3]

Flash Point 106 °C [3]

Appearance
Off-white to pale cream or

brown crystalline solid/powder
[3][5]

Solubility

Insoluble in water. Soluble in

organic solvents like ethanol

and ether.

[3][6][7][8]

Refractive Index 1.528 [3]

Topological Polar Surface Area 18.5 Å² [2][3]

XLogP3 2.2 [2][3]

Table 2: Safety and Hazard Information

Hazard Statement GHS Classification Source(s)

H302: Harmful if swallowed
Acute toxicity, oral (Category

4)
[2][3][10][11]

H315: Causes skin irritation
Skin corrosion/irritation

(Category 2)
[2][6][7]

H319: Causes serious eye

irritation

Serious eye damage/eye

irritation (Category 2A)
[2][6][7][11]

H335: May cause respiratory

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)

[2][6][7]
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Pictogram: Warning[2][3][10]

Precautionary Statements: P261, P264, P270, P280, P301+P312, P302+P352, P304+P340,

P305+P351+P338, P501[3][10][12]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Bromo-1,3-dimethoxybenzene are provided

below.

Protocol 1: Synthesis from 1,3-dimethoxybenzene[3]

This protocol describes the synthesis of 1-bromo-2,6-dimethoxybenzene (a synonym for 2-
bromo-1,3-dimethoxybenzene).

Materials: 1,3-dimethoxybenzene, anhydrous diethyl ether, n-butyllithium in hexane (1.6M),

bromine, 10% aqueous sodium thiosulfate solution, saturated brine, magnesium sulfate,

silica gel, hexane.

Procedure:

In an argon atmosphere, dissolve 19.3 g of 1,3-dimethoxybenzene in 500 mL of anhydrous

diethyl ether in a flask.

Add 105 mL of a 1.6M hexane solution of n-butyllithium.

Heat the reaction mixture and stir for 4 hours.

Cool the solution to room temperature while continuing to stir, then cool further to -50°C.

Slowly add 25 g of bromine dropwise.

Allow the reaction solution to warm to room temperature while stirring for 2 hours.

Add 300 mL of a 10% aqueous sodium thiosulfate solution and stir the mixture for 1 hour.

Extract the reaction solution with ether. Separate the aqueous layer, and wash the organic

layer with saturated brine.
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Dry the organic layer over magnesium sulfate and concentrate it.

Purify the residue using silica gel column chromatography.

Wash the resulting crystals with hexane to obtain 17.9 g (52% yield) of white crystals of 1-

bromo-2,6-dimethoxybenzene.

Protocol 2: Multi-Gram Scale Synthesis from 2,6-dimethoxybenzoic acid[13]

This method outlines a transition-metal-free decarboxylative bromination.

Materials: 2,6-dimethoxybenzoic acid, anhydrous K₃PO₄, Bu₄NBr₃, MeCN.

Procedure:

In a 1 L pear-shaped flask on the benchtop, combine 2,6-dimethoxybenzoic acid (5.01 g,

27.5 mmol, 1.0 equiv), anhydrous K₃PO₄ (5.84 g, 27.5 mmol, 1.0 equiv), and Bu₄NBr₃

(13.26 g, 27.5 mmol, 1.0 equiv).

Add MeCN (137.5 mL, 0.2 M) to the flask.

Stir the mixture at room temperature. The reaction progress should be monitored.

Upon completion, follow a general work-up procedure to isolate the desired product.

Visualization of Experimental Workflow
The following diagram illustrates the synthesis of 2-Bromo-1,3-dimethoxybenzene from 1,3-

dimethoxybenzene as described in Protocol 1.
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Caption: Synthesis workflow for 2-Bromo-1,3-dimethoxybenzene.

Applications in Research and Drug Development
2-Bromo-1,3-dimethoxybenzene is a versatile intermediate in organic synthesis.[1][14] Its

primary application is as a building block in the creation of more complex molecules,

particularly in the pharmaceutical and agrochemical industries.[1][7][8]

The bromine atom on the aromatic ring makes it suitable for various cross-coupling reactions,

such as Suzuki and Heck reactions.[9][15] These reactions are fundamental in medicinal

chemistry for forming new carbon-carbon bonds, which is a critical step in synthesizing

potential drug candidates.[15] The methoxy groups on the ring influence the electronic

properties and can help direct electrophilic substitution reactions, as well as stabilize reaction

intermediates.[8][9]

While not typically a final active pharmaceutical ingredient (API) itself, its structural motif is

found in various bioactive compounds.[16][17] Therefore, it serves as a crucial starting material

for the synthesis of these target molecules.[16] Researchers in fragment-based drug discovery

(FBDD) may also utilize brominated aromatic compounds due to the bromine atom's utility in X-

ray crystallography for determining the binding mode of a fragment to a protein target.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1,3-
dimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094514#2-bromo-1-3-dimethoxybenzene-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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